![molecular formula C22H19NO3S B2863493 N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)-2-(naphthalen-1-yl)acetamide CAS No. 2034569-24-7](/img/structure/B2863493.png)
N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)-2-(naphthalen-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)-2-(naphthalen-1-yl)acetamide, also known as THFA-NAA, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Synthesis and Structural Studies
- A study detailed the one-pot three-component synthesis of N-(furan/thiophene/pyrrole-2-yl-(2-hydroxynaphthalen-1-yl)methyl)acetamide derivatives, highlighting their environmentally friendly and efficient synthesis methods (Raju, Maram, Anitha, & Sreenivasulu, 2022).
- Research on structural studies of related compounds, such as quinoline derivatives with amide bonds, provides insights into the crystallographic aspects of similar chemical structures (Karmakar, Kalita, & Baruah, 2009).
Potential Therapeutic Applications
- Certain derivatives have been synthesized and evaluated for their potential anti-Parkinson's activity, demonstrating significant efficacy in in vitro and in vivo models (Gomathy, Antony, Elango, Singh, & Gowramma, 2012).
- A study on 4-hydroxy-3-(naphthalen-1-ylmethyl)thiophen-2(5H)-one derivatives identified them as potent inhibitors of tyrosyl-tRNA synthetase, with significant antibacterial activity against Gram-positive organisms (Sun, Liu, Zhou, Guo, Wang, & Zhu, 2014).
Photochemical Applications
- The compound's derivatives have been used as precursors in the synthesis of photochromic benzochromenes, showcasing their potential in photochemical reactions and materials science (Aiken, Allsopp, Booth, Gabbutt, Heron, & Rice, 2014).
Antimicrobial and Antiviral Activities
- Novel derivatives have been synthesized and exhibited promising antimicrobial and antiviral activities, particularly against avian influenza virus, highlighting their potential in addressing infectious diseases (Flefel, Tantawy, Abdel-Mageid, Amr, & Nadeem, 2014).
Catalysis and Synthetic Chemistry
- The compound and its derivatives have been used as catalysts or intermediates in the synthesis of complex organic molecules, illustrating their versatility in synthetic chemistry (Mokhtary & Torabi, 2017).
Properties
IUPAC Name |
N-[2-hydroxy-2-(5-thiophen-3-ylfuran-2-yl)ethyl]-2-naphthalen-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19NO3S/c24-19(21-9-8-20(26-21)17-10-11-27-14-17)13-23-22(25)12-16-6-3-5-15-4-1-2-7-18(15)16/h1-11,14,19,24H,12-13H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDAUBMAWGZAHCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CC(=O)NCC(C3=CC=C(O3)C4=CSC=C4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.